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Introduction
10-SLF is a heterobifunctional PROTAC (Proteolysis Targeting Chimera) designed for the

targeted degradation of the FK506-binding protein 12 (FKBP12).[1][2][3] It operates by inducing

the formation of a ternary complex between FKBP12 and the FBXW7-R465C mutant E3

ubiquitin ligase, which subsequently leads to the ubiquitination and proteasomal degradation of

FKBP12.[1][2][4] This molecule offers a novel approach for studying the effects of FKBP12

depletion in cellular contexts harboring the specific FBXW7-R465C mutation.[1][4]

It is important to distinguish 10-SLF from other compounds that may be referred to as "SLF".

These include "Steel Factor" (also known as Stem Cell Factor), a ligand for the c-Kit receptor,

and "Synthetic Ligand of FKBP", an analog of FK-506. The information provided herein pertains

exclusively to the PROTAC degrader 10-SLF (CAS: 2765058-89-5).

Physicochemical Properties and Solubility
As a PROTAC, 10-SLF is a relatively large molecule with a molecular weight that may influence

its solubility. PROTACs are known to present challenges in terms of solubility due to their high

molecular weight and lipophilicity.
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Solubility Data

Quantitative solubility data for 10-SLF in various solvents is not extensively available in the

public domain. A safety data sheet for the corresponding CAS number, 2765058-89-5, indicates

that solubility data is not available.[5] Researchers are therefore advised to determine the

solubility of 10-SLF experimentally in their specific buffer systems. The following table provides

a template for recording experimentally determined solubility.

Solvent
Temperature
(°C)

Maximum
Solubility
(mg/mL)

Molar
Concentration
(mM)

Observations

DMSO Room Temp.

Ethanol Room Temp.

PBS (pH 7.4) Room Temp.

Cell Culture

Media
37

General Recommendations for Stock Solution Preparation:

For initial experiments, it is recommended to prepare a high-concentration stock solution of 10-
SLF in a non-aqueous solvent such as dimethyl sulfoxide (DMSO). Many PROTACs and other

small molecule inhibitors are soluble in DMSO at concentrations of 10-50 mM.

Signaling Pathway
10-SLF functions by hijacking the ubiquitin-proteasome system to induce the degradation of its

target protein, FKBP12. This process is dependent on the presence of the somatic mutant E3

ligase FBXW7-R465C.

Caption: Mechanism of action of 10-SLF.
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The following is a general protocol for assessing the ability of 10-SLF to induce the degradation

of FKBP12 in a relevant cell line. This protocol is based on methodologies described in the

literature for PROTAC characterization.

Objective: To determine the concentration-dependent effect of 10-SLF on FKBP12 protein

levels in AsPC-1 cells, which endogenously express the FBXW7-R465C mutant.[4]

Materials:

10-SLF

AsPC-1 cell line (or other cell line expressing FBXW7-R465C)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

DMSO (for stock solution)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibody against FKBP12

Primary antibody for a loading control (e.g., GAPDH, β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Experimental Workflow:
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Caption: Experimental workflow for 10-SLF treatment.
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Procedure:

Preparation of 10-SLF Stock Solution:

Prepare a 10 mM stock solution of 10-SLF in sterile DMSO.

Aliquot and store at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw

cycles.

Cell Seeding:

Culture AsPC-1 cells in complete medium.

Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time

of treatment.

Incubate the plates for 24 hours at 37°C in a 5% CO2 incubator.

Treatment with 10-SLF:

Prepare serial dilutions of the 10-SLF stock solution in complete cell culture medium to

achieve the desired final concentrations (e.g., 0.1, 0.5, 1, 2, 5, 10 µM).

Include a vehicle control (DMSO) at the same final concentration as the highest

concentration of 10-SLF used.

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of 10-SLF or the vehicle control.

Incubate the cells for the desired treatment duration (e.g., 24 hours).

Cell Lysis and Protein Quantification:

After incubation, wash the cells with ice-cold PBS.

Lyse the cells with RIPA buffer containing protease inhibitors.

Collect the cell lysates and centrifuge to pellet cell debris.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b569073?utm_src=pdf-body
https://www.benchchem.com/product/b569073?utm_src=pdf-body
https://www.benchchem.com/product/b569073?utm_src=pdf-body
https://www.benchchem.com/product/b569073?utm_src=pdf-body
https://www.benchchem.com/product/b569073?utm_src=pdf-body
https://www.benchchem.com/product/b569073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine the protein concentration of the supernatant using a BCA assay.

Western Blot Analysis:

Normalize the protein samples to the same concentration with lysis buffer and loading dye.

Separate the protein samples by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with the primary antibody against FKBP12 and the loading control

antibody overnight at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary

antibody for 1 hour at room temperature.

Detect the protein bands using a chemiluminescent substrate and an imaging system.

Data Analysis:

Quantify the band intensities for FKBP12 and the loading control.

Normalize the FKBP12 band intensity to the loading control for each sample.

Calculate the percentage of FKBP12 degradation relative to the vehicle-treated control.

Storage and Stability
10-SLF should be stored as a solid at -20°C for up to two years. Stock solutions in DMSO can

be stored at -20°C or -80°C. It is recommended to use freshly prepared solutions for

experiments.

Disclaimer
This information is for research use only and is not intended for human or veterinary use. The

experimental protocols provided are intended as a guide and may require optimization for

specific experimental conditions. Researchers should always adhere to safe laboratory

practices when handling chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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